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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, immediate safety and logistical information for handling

Azathioprine-d3, a deuterated form of Azathioprine. Azathioprine is classified as a hazardous

drug, being carcinogenic, mutagenic, and teratogenic.[1][2][3][4][5][6][7] Therefore, stringent

adherence to safety protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling Azathioprine-d3 in any form. The

specific requirements vary depending on the procedure being performed.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15557594?utm_src=pdf-interest
https://www.benchchem.com/product/b15557594?utm_src=pdf-body
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-026_GB.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718784.pdf
https://cdn.caymanchem.com/cdn/msds/13987m.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/azathioprine.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/azathioprine_22.01.2025.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Azathioprine_13C4.pdf
https://www.sigmaaldrich.com/US/pl/sds/sigma/a4638?userType=undefined
https://www.benchchem.com/product/b15557594?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Azathioprine_13C4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Required Personal Protective Equipment

Receiving and Storage
- Single pair of chemotherapy-tested nitrile

gloves.[6]

Weighing and Aliquoting (Dry Powder)

- Double pair of chemotherapy-tested nitrile

gloves.[6][8] - Disposable, solid-front, back-

closure gown made of low-permeability fabric.[6]

[8] - ANSI-approved safety glasses with side

shields or splash goggles.[1][6] - Face shield (if

there is a risk of splash).[6] - NIOSH-approved

P3 respirator for dust.[4][7][9]

Dissolving and Solution Handling

- Double pair of chemotherapy-tested nitrile

gloves.[6][8] - Disposable, solid-front, back-

closure gown.[6] - ANSI-approved safety

glasses with side shields or splash goggles.[1]

[6] - Face shield.[6]

Administering to Animals

- Double pair of chemotherapy-tested nitrile

gloves.[6][8] - Disposable, solid-front, back-

closure gown.[6] - ANSI-approved safety

glasses with side shields or splash goggles.[6]

Waste Disposal

- Double pair of chemotherapy-tested nitrile

gloves.[6][8][10] - Disposable, solid-front, back-

closure gown.[6][10] - ANSI-approved safety

glasses with side shields or splash goggles.[1]

[6]

Spill Cleanup

- Double pair of chemotherapy-tested nitrile

gloves.[6][8] - Disposable, solid-front, back-

closure gown.[6] - ANSI-approved safety

glasses with side shields or splash goggles.[1]

[6] - NIOSH-approved P3 respirator.[4][7][9]

Note on Gloves: Gloves should be powder-free and tested for use with chemotherapy drugs

(ASTM D6978).[6] When double-gloving, one glove should be worn under the gown cuff and
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the second over the cuff.[8] Gloves must be changed regularly or immediately if torn,

punctured, or contaminated.[8]

Hazard Classifications for Azathioprine
Hazard Classification Description

Carcinogenicity
May cause cancer.[1][2][3][4][5] Classified as a

human carcinogen.[3][7][10]

Germ Cell Mutagenicity May cause genetic defects.[1][2][3][5]

Reproductive Toxicity
May damage fertility or the unborn child.[1][2][3]

[5][7]

Acute Toxicity (Oral) Harmful if swallowed.[1][2][3][5]

Skin Irritation Causes skin irritation.[1][3][5]

Eye Irritation Causes serious eye irritation.[1][3][5]

Specific Target Organ Toxicity
Causes damage to organs.[1][3] May cause

respiratory irritation.[2][3][4][5]

Occupational Exposure
While no official occupational exposure limits have been established by major regulatory bodies

like OSHA, ACGIH, or in the EU, it is crucial to handle Azathioprine-d3 with the utmost care to

minimize any potential exposure.[11] One study in a pharmaceutical plant measured

Azathioprine dust concentrations in the breathing zone with a median of 0.26 mg/m³.[12] All

handling of the powdered form should be conducted in a certified chemical fume hood or a

ventilated balance enclosure to avoid inhalation of dust.[4][6][9]

Operational Plans
Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Wear a single pair of chemotherapy-tested nitrile gloves.[6]
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Store in a cool, dry, and well-ventilated place, away from light.[4][13] The recommended

storage temperature is often -20°C.[13]

Keep the container tightly closed and store locked up, out of reach of children.

Weighing and Compounding:

Preparation: Work within a certified chemical fume hood or a ventilated balance enclosure.[4]

[6][9] Cover the work surface with a disposable, plastic-backed absorbent pad.[6]

PPE: Don the appropriate PPE for handling dry powder, including double gloves, a

disposable gown, and a respirator.[6][8]

Handling: Carefully open the container. Use dedicated spatulas and weigh boats to handle

the powder, avoiding the creation of dust.[6]

Cleaning: After weighing, carefully clean all equipment. Dispose of all single-use items as

hazardous waste.[6]

Disposal Plan
All waste contaminated with Azathioprine-d3 must be treated as hazardous drug waste.

Segregation: Do not mix Azathioprine-d3 waste with non-hazardous waste.[10]

Solid Waste: Place all contaminated solid materials (gloves, gowns, weigh paper, vials, etc.)

into a labeled, sealed cytotoxic waste bag within a rigid outer container.[6][10]

Sharps: Dispose of any contaminated needles or syringes in a puncture-resistant sharps

container specifically designated for cytotoxic waste.[6] Do not recap, bend, or break

needles.[6]

Liquid Waste: Collect liquid waste in a clearly labeled, leak-proof container.

Disposal Method: The recommended method of disposal is through a chemical incinerator

equipped with an afterburner and scrubber.[4] Follow all local and national regulations for

hazardous waste disposal.[4][5]
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Emergency Procedures
First Aid Measures

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1][4][13]

Remove contact lenses if present and easy to do. Continue rinsing.[1][4][13] Seek immediate

medical attention.[1][4]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected area

thoroughly with soap and water.[4] If skin irritation persists, get medical advice.[4]

Inhalation: Move the person to fresh air.[1][4] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[1][4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is

conscious, give them plenty of water to drink.[4] Seek immediate medical attention.[4]

Spill Management Workflow
The following diagram outlines the logical steps for managing a spill of Azathioprine-d3.
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Preparation

Containment & Cleanup

Decontamination & Disposal

Evacuate and Secure Area

Don Spill Cleanup PPE:
- Double Nitrile Gloves

- Gown
- Goggles/Face Shield

- Respirator

For Powder Spill:
Gently cover with damp

absorbent material

If Powder

For Liquid Spill:
Cover with absorbent material

If Liquid

Collect all contaminated materials
using dedicated scoops or forceps

Place waste into a labeled
cytotoxic waste container

Decontaminate the spill area with
an appropriate cleaning agent

Rinse the area thoroughly with water

Dispose of waste container
 and PPE as hazardous waste

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling an Azathioprine-d3 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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